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Compound of Interest |

Compound Name: 4-(Prop-2-en-1-yloxy)piperidine
CAS No.: 68848-53-3
Cat. No.: B2861642
Get Quote
. J

In the realm of pharmaceutical intermediates, 4-(Prop-2-en-1-yloxy)piperidine (CAS: 68848-
53-3) serves as a versatile building block, particularly in the synthesis of muscarinic receptor
antagonists and novel antihistamines. Despite its utility, authoritative experimental data
regarding its fundamental physicochemical properties—specifically boiling point and density—
remain sparse in open literature.

This guide bridges that gap. As Senior Application Scientists, we must often rely on
Quantitative Structure-Property Relationship (QSPR) modeling validated by homolog
extrapolation when experimental data is absent. This document provides a high-confidence
predictive profile for 4-(Prop-2-en-1-yloxy)piperidine, followed by rigorous, self-validating
experimental protocols to empirically determine these values in your laboratory.

Physicochemical Profile: Predicted & Extrapolated
Data

Note: The values below are derived from group contribution methods (Joback/Stein-Brown) and
calibrated against the experimentally known homologs 4-methoxypiperidine and 4-
ethoxypiperidine.
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ble 1: Physicochemical ies (Predicted

Property

Predicted Value

Confidence Interval

Method / Basis

Boiling Point (760

Joback Method &

178.5°C +10°C Homolog
mmHg) )
Extrapolation
N ) Nomograph
Boiling Point (10 . .
65-70°C +5°C Correction (Clausius-
mmHgQ)
Clapeyron)
Group Contribution &
Density (20 °C) 0.952 g/cm? +0.02 g/cm?3 Packing Factor
Analysis
Refractive Index ( Lorentz-Lorenz
1.4720 +0.005 )
) Equation
_ Closed Cup Estimate
Flash Point 68 °C +3°C )
(Combustible)
Consensus LogP
LogP (Octanol/Water) 1.14 +0.2

Model

Scientific Rationale (The "Why" Behind the Numbers)

e Boiling Point Logic: The base heterocycle, piperidine, boils at 106 °C. Adding a methoxy

group (4-methoxypiperidine) raises the BP to ~142 °C. The allyl ether moiety (-O-CH=-

CH=CHz3) adds three carbons and an oxygen, significantly increasing molecular weight

(141.21 g/mol ) and van der Waals surface area compared to the methoxy analog,

necessitating a higher thermal energy for phase transition.

o Density Logic: While piperidine has a density of ~0.86 g/cm3, the introduction of the ether

oxygen increases polarity and packing density. However, the allyl chain prevents the tightest

crystal packing seen in smaller homologs, keeping the liquid density below 1.0 g/cms.

Synthetic Context & Handling
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To measure these properties accurately, one must first ensure the material is chemically pure.
The synthesis of 4-(allyloxy)piperidine is non-trivial due to the competing nucleophilicity of the
secondary amine.

Preferred Synthetic Pathway (N-Protection Strategy)

Direct alkylation of 4-hydroxypiperidine with allyl bromide often leads to N-alkylation or N,O-
dialkylation. A robust protocol requires N-Boc protection.

N-Boc Protection
4-Hydroxypiperidine }—»{ ((B0)20, TEA, DCM) }—»

o 0-Alkylation Caea Deprotection 4-(Prop-2-en-1-yloxy)piperidine
(BTt }—’{ (Allyl Bromide, NaH, DMF) }—’{ fEctialvoopEeldne }—’{ (TFAIDCM or HCl/Dioxane ) H (Target)

Click to download full resolution via product page
Figure 1: Strategic synthesis pathway to avoid N-alkylation byproducts.
Handling Precautions:

o Amines are Hygroscopic: The free base will absorb atmospheric moisture and COz, altering
density measurements. Handle under Nitrogen or Argon.

o Oxidation Risk: The allyl double bond is susceptible to slow oxidation. Store at 2—-8 °C away
from light.

Experimental Determination Protocols

As a Senior Scientist, you cannot rely solely on predictions. Use these self-validating protocols
to generate empirical data.

Protocol A: Micro-Boiling Point Determination
(Siwoloboff Method)

Best for small samples (<1 mL) where waste minimization is critical.

o Preparation: Seal a standard capillary tube at one end. Insert a smaller, inverted capillary
(bell jar) into the larger tube containing the sample.
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o Apparatus: Place the assembly into a melting point apparatus or a silicone oil bath with a
calibrated thermometer (ASTM E1).

e Heating: Ramp temperature at 5 °C/min until a steady stream of bubbles emerges from the
inverted capillary (vapor pressure > atmospheric pressure).

o Determination: Stop heating and allow the bath to cool. The boiling point is the exact
temperature at which the bubbling stops and the liquid sucks back into the inverted capillary.

o Validation: Correct for barometric pressure using the Sidney-Young equation:

Protocol B: Density Measurement (Oscillating U-Tube)

Superior to pycnometry for volatile amines.

Calibration: Calibrate the density meter (e.g., Anton Paar DMA series) using degassed, ultra-
pure water and dry air at 20.00 °C.

o Sample Loading: Inject 1-2 mL of 4-(allyloxy)piperidine using a Luer-lock syringe. Ensure no
micro-bubbles are trapped in the U-tube (bubbles cause artificially low density readings).

o Equilibration: Allow the instrument to thermalize the sample to 20.00 °C + 0.01 °C.
o Measurement: Record the oscillation period (

). Density (
) is calculated via:

(Where A and B are instrument constants determined during calibration).

Thermodynamic Implications for Scale-Up

Understanding these properties is vital for process engineering:

« Distillation: With a predicted BP of ~178 °C, atmospheric distillation may cause thermal
degradation (polymerization of the allyl group). Vacuum distillation is mandatory.

o Target Vacuum: 10 mmHg.
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o Target Vapor Temp: ~65-70 °C.

Solvent Swapping: The density (~0.95) is close to water but lighter. In extraction, it will form
the upper layer against chlorinated solvents (DCM,

) but the upper layer against water/brine requires careful checking as salt content increases
agueous density.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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